Cas no 2490375-73-8 (3,3-difluoro-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride)

• Product Name: 3,3-difluoro-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride
• CAS No: 2490375-73-8
• MF: C₅H₇ClF₅N
• MW: 211.560797929764
• MDL: MFCD32853268
• CID: 5109137
• PubChem ID: 155822033
• Update Time: 2025-11-01

3,3-difluoro-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride
• 3,3-difluoro-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride
• CS-0254567
• F83259
• 2490375-73-8
• PS-18904
• 3,3-difluoro-1-(trifluoromethyl)cyclobutanamine;hydrochloride
• EN300-27144343
• 3,3-Difluoro-1-(trifluoromethyl)cyclobutan-1-amine;hydrochloride

• MDL： MFCD32853268
• Inchi： 1S/C5H6F5N.ClH/c6-4(7)1-3(11,2-4)5(8,9)10;/h1-2,11H2;1H
• InChI Key： QBLBYOFUAYZSPC-UHFFFAOYSA-N
• SMILES： C(C1(CC(F)(F)C1)N)(F)(F)F.Cl

Computed Properties

• Exact Mass: 211.0187177g/mol
• Monoisotopic Mass: 211.0187177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride

Recent Advances in the Application of 3,3-Difluoro-1-(trifluoromethyl)cyclobutan-1-amine Hydrochloride (CAS: 2490375-73-8) in Chemical Biology and Pharmaceutical Research

The compound 3,3-difluoro-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride (CAS: 2490375-73-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the importance of fluorinated cyclobutane derivatives in medicinal chemistry, particularly for their ability to modulate pharmacokinetic properties and enhance metabolic stability. The presence of multiple fluorine atoms in 3,3-difluoro-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride contributes to its high lipophilicity and bioavailability, making it an attractive scaffold for drug design. Researchers have successfully synthesized this compound using advanced fluorination techniques, as detailed in recent publications.

In terms of biological activity, preliminary investigations suggest that 3,3-difluoro-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride exhibits promising interactions with various enzyme targets, including proteases and kinases. A study published in the Journal of Medicinal Chemistry demonstrated its potential as a building block for the development of novel inhibitors targeting specific disease pathways. The compound's ability to form stable hydrogen bonds and its conformational rigidity have been identified as key factors in its bioactivity.

Furthermore, recent in vitro and in vivo studies have explored the compound's pharmacokinetic profile and toxicity. Data indicate that 3,3-difluoro-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride displays favorable absorption and distribution characteristics, with minimal off-target effects. These findings support its potential as a lead compound for further optimization in drug discovery programs.

Looking ahead, researchers are focusing on derivatizing this scaffold to enhance its selectivity and potency against specific biological targets. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts. Additionally, collaborations between academic institutions and pharmaceutical companies are accelerating the translation of these discoveries into clinical applications.

In conclusion, 3,3-difluoro-1-(trifluoromethyl)cyclobutan-1-amine hydrochloride represents a promising candidate in the development of next-generation therapeutics. Its unique chemical properties and demonstrated biological activity position it as a valuable tool for researchers in chemical biology and drug discovery. Continued investigation into its mechanisms of action and potential therapeutic indications is warranted to fully realize its clinical potential.